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Compound of Interest

Compound Name: 1-Chloro-7-phenylheptane

CAS No.: 71434-47-4

Cat. No.: B3344430

Get Quote

An In-depth Exploration of Synthesis, Properties, and Potential Applications in Research and

Development

Introduction
1-Chloro-7-phenylheptane is a bifunctional organic molecule featuring a terminal phenyl

group and a primary alkyl chloride. This unique structural combination makes it a valuable

building block in organic synthesis and a compound of interest for researchers and drug

development professionals. The presence of two distinct reactive sites—the aromatic ring and

the alkyl halide—allows for a range of chemical transformations, offering a gateway to more

complex molecular architectures. This technical guide provides a thorough overview of 1-
Chloro-7-phenylheptane, including its synthesis, physicochemical properties, potential

reactivity, and safety considerations, designed to equip scientists with the critical information

needed for its effective utilization in the laboratory.

The strategic importance of chlorinated compounds in medicinal chemistry cannot be

overstated. The inclusion of a chlorine atom can significantly influence a molecule's

pharmacokinetic and pharmacodynamic properties, often leading to enhanced potency and
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metabolic stability.[1][2] While specific applications for 1-Chloro-7-phenylheptane are not yet

widely documented, its structure is suggestive of its potential as a precursor to novel

therapeutic agents and other high-value chemical entities.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Chloro-7-phenylheptane is provided in

the table below. These properties are essential for its handling, purification, and use in

chemical reactions.

Property Value Source

CAS Number 71434-47-4 [3][4][5]

Molecular Formula C13H19Cl [3][4]

Molecular Weight 210.74 g/mol [3][4]

Boiling Point 94-96 °C at 0.3 mmHg [3]

Density 0.974 g/cm³ [3]

Refractive Index 1.505 [3]

Appearance Colorless liquid [6]

Solubility
Insoluble in water.[7] Soluble in

common organic solvents.

Proposed Synthesis of 1-Chloro-7-phenylheptane
While a definitive, peer-reviewed synthesis of 1-Chloro-7-phenylheptane is not readily

available in the scientific literature, a plausible and efficient synthetic route can be proposed

based on established organic chemistry principles. The following two-step pathway,

commencing with a Friedel-Crafts acylation followed by a reduction and chlorination,

represents a logical and practical approach.

Step 1: Friedel-Crafts Acylation of Benzene with 7-
Chloroheptanoyl Chloride
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The initial step involves the introduction of the seven-carbon chain to the benzene ring via a

Friedel-Crafts acylation. This classic electrophilic aromatic substitution reaction utilizes a Lewis

acid catalyst, such as aluminum chloride, to generate a reactive acylium ion that is then

attacked by the electron-rich benzene ring.

Experimental Protocol:

To a stirred suspension of anhydrous aluminum chloride (1.1 equivalents) in dry benzene

(used in excess as both reactant and solvent) at 0-5 °C, slowly add 7-chloroheptanoyl

chloride (1.0 equivalent) dropwise, ensuring the temperature does not exceed 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours, or until the reaction is complete as monitored by Thin Layer

Chromatography (TLC).

Carefully quench the reaction by pouring the mixture over crushed ice with the subsequent

slow addition of concentrated hydrochloric acid to decompose the aluminum chloride

complex.

Separate the organic layer, and extract the aqueous layer with a suitable organic solvent

(e.g., diethyl ether or dichloromethane).

Combine the organic layers, wash with water, a saturated sodium bicarbonate solution, and

finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product, 7-chloro-1-phenylheptan-1-one.

Purify the crude ketone by vacuum distillation or column chromatography.

Step 2: Wolff-Kishner Reduction of the Carbonyl Group
and Chlorination
The second step involves the reduction of the ketone to a methylene group, followed by the

conversion of the terminal hydroxyl group (if starting from a different precursor) or ensuring the

chloro group from the starting material remains. A Wolff-Kishner reduction is a suitable method

for this transformation. However, a more direct approach from the acylation product would be a
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Clemmensen reduction (using amalgamated zinc and HCl) or a Wolff-Kishner reduction (using

hydrazine and a strong base). Subsequently, if a diol precursor were used, chlorination of the

terminal alcohol would be necessary, for instance, using thionyl chloride or a similar

chlorinating agent. Assuming the chloro-functionalized acyl chloride is used, the primary task is

the reduction of the ketone.

Experimental Protocol (Wolff-Kishner Reduction):

To a solution of 7-chloro-1-phenylheptan-1-one (1.0 equivalent) in a high-boiling solvent such

as diethylene glycol, add hydrazine hydrate (2-3 equivalents).

Add a strong base, such as potassium hydroxide or sodium ethoxide (2-3 equivalents), to the

mixture.

Heat the reaction mixture to reflux, allowing the temperature to rise as water and excess

hydrazine are distilled off. Continue to heat at a high temperature (typically 180-200 °C) for

several hours until the reaction is complete (monitored by TLC).

Cool the reaction mixture to room temperature and add water.

Extract the product with a suitable organic solvent (e.g., diethyl ether or hexane).

Combine the organic layers and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude 1-Chloro-7-phenylheptane by vacuum distillation.

Benzene

7-Chloro-1-phenylheptan-1-one

AlCl₃ (Friedel-Crafts Acylation)

7-Chloroheptanoyl
Chloride

1-Chloro-7-phenylheptaneH₂NNH₂ / KOH (Wolff-Kishner Reduction)

Proposed synthetic pathway for 1-Chloro-7-phenylheptane.
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Click to download full resolution via product page

Caption: Proposed synthetic pathway for 1-Chloro-7-phenylheptane.

Potential Reactivity and Applications
The dual functionality of 1-Chloro-7-phenylheptane opens up a variety of synthetic

possibilities. The primary alkyl chloride is susceptible to nucleophilic substitution reactions

(SN2), allowing for the introduction of a wide range of functional groups such as amines,

azides, cyanides, and alkoxides. This makes it a useful intermediate for the synthesis of a

diverse library of compounds.

The terminal phenyl group can undergo electrophilic aromatic substitution reactions, such as

nitration, halogenation, sulfonation, and further Friedel-Crafts reactions. The long alkyl chain,

however, may influence the regioselectivity of these substitutions.

Given the prevalence of chlorinated compounds in pharmaceuticals, 1-Chloro-7-
phenylheptane could serve as a valuable starting material or intermediate in drug discovery

programs.[1][8] Its lipophilic nature, conferred by the phenyl and heptyl groups, may be

advantageous for designing molecules that can cross biological membranes.
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Caption: Reactivity and potential applications of 1-Chloro-7-phenylheptane.
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Safety and Handling
According to the Safety Data Sheet (SDS), 1-Chloro-7-phenylheptane should be handled in a

well-ventilated place.[3][6] Appropriate personal protective equipment, including gloves and

safety glasses, should be worn to avoid contact with skin and eyes.[3][6] It is important to

prevent the formation of dust and aerosols and to use non-sparking tools.[3]

First Aid Measures:[6]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek

medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms

occur, get medical attention.

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if symptoms occur.

For detailed safety information, always refer to the most current Safety Data Sheet provided by

the supplier.

Conclusion
1-Chloro-7-phenylheptane is a versatile chemical compound with significant potential as a

building block in organic synthesis and as an intermediate in the development of new

pharmaceuticals. Its distinct reactive sites allow for a broad range of chemical modifications.

While detailed studies on this specific molecule are limited, its synthesis can be reasonably

achieved through established synthetic methodologies. The information provided in this guide

serves as a valuable resource for researchers and scientists, enabling them to explore the full

potential of 1-Chloro-7-phenylheptane in their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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